Cas no 2680664-96-2 (benzyl N-(5-bromo-2-cyanophenyl)-N-(propan-2-yl)carbamate)

• Product Name: benzyl N-(5-bromo-2-cyanophenyl)-N-(propan-2-yl)carbamate
• CAS No: 2680664-96-2
• MF: C₁₈H₁₇BrN₂O₂
• MW: 373.243783712387
• CID: 5621700
• PubChem ID: 165931468
• Update Time: 2025-05-23

benzyl N-(5-bromo-2-cyanophenyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680664-96-2
• EN300-28301132
• benzyl N-(5-bromo-2-cyanophenyl)-N-(propan-2-yl)carbamate

• Inchi： 1S/C18H17BrN2O2/c1-13(2)21(17-10-16(19)9-8-15(17)11-20)18(22)23-12-14-6-4-3-5-7-14/h3-10,13H,12H2,1-2H3
• InChI Key： JZZIJTKZUHMHGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)N(C(=O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 372.04734g/mol
• Monoisotopic Mass: 372.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-(5-bromo-2-cyanophenyl)-N-(propan-2-yl)carbamate

Comprehensive Overview of Benzyl N-(5-bromo-2-cyanophenyl)-N-(propan-2-yl)carbamate (CAS No. 2680664-96-2)

Benzyl N-(5-bromo-2-cyanophenyl)-N-(propan-2-yl)carbamate (CAS No. 2680664-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a benzyl group, a 5-bromo-2-cyanophenyl moiety, and an isopropyl carbamate functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, owing to its versatile reactivity and structural complexity.

In recent years, the demand for high-purity intermediates like Benzyl N-(5-bromo-2-cyanophenyl)-N-(propan-2-yl)carbamate has surged, driven by advancements in targeted drug delivery and precision agriculture. The compound's bromine and cyano substituents make it a valuable building block for designing molecules with enhanced binding affinity and selectivity. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize lead compounds for improved efficacy and safety profiles.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Benzyl N-(5-bromo-2-cyanophenyl)-N-(propan-2-yl)carbamate?". The synthesis typically involves multi-step reactions, starting from commercially available precursors such as 5-bromo-2-cyanophenylamine and isopropyl chloroformate. The benzyl protection step is critical to ensure the stability of the intermediate during subsequent transformations. Researchers also explore green chemistry approaches to minimize waste and improve yield, reflecting the industry's shift toward sustainable practices.

The compound's CAS No. 2680664-96-2 is often referenced in patent literature, highlighting its potential in developing kinase inhibitors and antifungal agents. Its carbamate linkage is particularly noteworthy, as it is a common motif in prodrug design, enabling controlled release of active metabolites. This has sparked interest in its application for neurological disorders and cancer therapeutics, areas where precise modulation of biological pathways is crucial.

Another hot topic is the analytical characterization of Benzyl N-(5-bromo-2-cyanophenyl)-N-(propan-2-yl)carbamate. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm its purity and structural integrity. These methods are essential for quality control in industrial-scale production, ensuring compliance with Good Manufacturing Practices (GMP). The compound's logP and solubility profiles are also analyzed to predict its behavior in biological systems, a key consideration in preclinical development.

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In conclusion, Benzyl N-(5-bromo-2-cyanophenyl)-N-(propan-2-yl)carbamate (CAS No. 2680664-96-2) represents a pivotal intermediate in modern chemical research. Its multifaceted applications, coupled with the rising demand for tailor-made intermediates, position it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a transformative role in advancing medicinal chemistry and material innovation.